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Compound of Interest

Compound Name: 1,3-Octanediol

CAS No.: 120727-18-6

Cat. No.: B7934114

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data

for 1,3-Octanediol. The information is presented in a structured format to facilitate easy

reference and comparison for research and development applications. This document also

outlines generalized experimental protocols for the determination of these critical physical

properties.

Data Presentation
The following table summarizes the key physical constants of 1,3-Octanediol, including its

melting and boiling points, as collated from various scientific sources.
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Property Value Conditions

Melting Point 68-69 °C Standard Pressure

Boiling Point 254-256 °C 760.00 mm Hg

165-170 °C 25 Torr

81-82 °C 4.5 Torr

Molecular Weight 146.23 g/mol

Density ~0.9636 g/cm³ Standard Conditions

Refractive Index 1.4554 at 20°C

Experimental Protocols
While specific experimental reports detailing the determination of 1,3-Octanediol's melting and

boiling points are not readily available in the public domain, the following are generalized and

widely accepted methodologies for such measurements, conforming to standards set by

organizations like the OECD and ASTM.

Determination of Melting Point
A common and effective method for determining the melting point of a crystalline solid like 1,3-
Octanediol is the capillary method, often utilizing a melting point apparatus (e.g., Mel-Temp or

similar device).

Apparatus:

Melting point apparatus (digital or manual)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Sample of 1,3-Octanediol (purified)

Mortar and pestle (if sample needs to be pulverized)
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Procedure:

Sample Preparation: A small amount of the purified 1,3-Octanediol is finely ground and

packed into a capillary tube to a height of 2-3 mm. The packing should be dense and uniform

to ensure accurate heat transfer.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned to accurately measure the temperature of the

block.

Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point. A preliminary, faster heating run

may be conducted to determine an approximate melting range.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range.

Completion: The temperature at which the last solid crystal melts is recorded as the end of

the melting range. For a pure substance, this range should be narrow (typically 0.5-1 °C).

Determination of Boiling Point
The boiling point of a liquid can be determined using several methods, including the distillation

method and the Siwoloboff method, which is suitable for small sample volumes.

Apparatus (Distillation Method):

Distillation flask

Condenser

Receiving flask

Heating mantle or oil bath

Thermometer (calibrated)

Boiling chips
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Sample of 1,3-Octanediol

Procedure:

Apparatus Assembly: The distillation apparatus is assembled. The sample of 1,3-Octanediol
and a few boiling chips are placed in the distillation flask.

Heating: The flask is gently heated. The heating rate is controlled to ensure a slow and

steady distillation rate (1-2 drops per second).

Temperature Reading: The thermometer bulb should be positioned so that the top of the bulb

is level with the bottom of the side arm of the distillation flask to accurately measure the

temperature of the vapor that is in equilibrium with the boiling liquid.

Boiling Point Range: The temperature is recorded when the first drop of distillate is collected

in the receiving flask and again when the last drop of liquid is vaporized. The boiling point is

the constant temperature observed during the distillation of the bulk of the liquid. For

determinations at reduced pressure, a vacuum pump and manometer are connected to the

system.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the melting and boiling points of a chemical substance like 1,3-Octanediol.
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Experimental Workflow for Physical Property Determination

Melting Point Determination Boiling Point Determination

Sample Preparation
(Pulverize and Pack Capillary)

Place in Melting Point Apparatus

Rapid Heating
(Approximate Range)

Slow Heating (1-2°C/min)
(Precise Measurement)

Record Melting Range
(First liquid to last solid)

End: Physicochemical Data Recorded

Assemble Distillation Apparatus

Add Sample and Boiling Chips

Gentle and Steady Heating

Equilibrate Vapor Temperature

Record Boiling Temperature
(Constant Temperature Reading)

Start: Purified 1,3-Octanediol Sample
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Caption: Workflow for determining melting and boiling points.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1,3-
Octanediol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7934114/docs#technical-guide-physicochemical-
properties-of-1-3-octanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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